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Compound of Interest

Compound Name: 2-Methylpent-2-enal

Cat. No.: B7821959

This technical guide provides an in-depth overview of 2-Methylpent-2-enal, a valuable
unsaturated aldehyde in various chemical applications. This document is intended for
researchers, scientists, and professionals in drug development and fine chemical synthesis,
offering detailed information on its chemical properties, a robust synthesis protocol, and a
conceptual analysis workflow.

Core Properties of 2-Methylpent-2-enal

2-Methylpent-2-enal is an alpha,beta-unsaturated aldehyde. Its chemical structure and key
identifiers are crucial for its proper handling and application in research and development.

Property Value References
CAS Number 623-36-9 [LI[2]031[41[5]116]
14250-96-5 ((E)-isomer) [7]

Molecular Weight 98.14 g/mol [L1I21314115]18]
Molecular Formula CeH100 (1112131001

Experimental Protocol: Synthesis via Aldol
Condensation

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b7821959?utm_src=pdf-interest
https://www.benchchem.com/product/b7821959?utm_src=pdf-body
https://www.benchchem.com/product/b7821959?utm_src=pdf-body
https://www.benchchem.com/product/b7821959?utm_src=pdf-body
https://patents.google.com/patent/CN103613488A/en
https://www.benchchem.com/product/b7821959
https://ellasciences.jimdofree.com/bts-m%C3%A9tier-chimie/tp-synth%C3%A8se/tp20-2-m%C3%A9thylpent-2-%C3%A9nal/
https://www.targetmol.com/compound/2-methylpent-2-enal
https://www.researchgate.net/publication/291451033_New_process_of_synthesis_of_2-methyl-2-pentenoic_acid
https://www.magritek.com/wp-content/uploads/2013/12/Aldol_Condensation_web.pdf
https://www.researchgate.net/publication/293272033_2-Methyl-2-pentenal_prepared_from_condensation_of_propionaldhyde_in_presence_of_anion_exchange_resin
https://patents.google.com/patent/CN103613488A/en
https://www.benchchem.com/product/b7821959
https://ellasciences.jimdofree.com/bts-m%C3%A9tier-chimie/tp-synth%C3%A8se/tp20-2-m%C3%A9thylpent-2-%C3%A9nal/
https://www.targetmol.com/compound/2-methylpent-2-enal
https://www.researchgate.net/publication/291451033_New_process_of_synthesis_of_2-methyl-2-pentenoic_acid
https://www.masterorganicchemistry.com/2022/04/14/aldol-addition-and-condensation/
https://patents.google.com/patent/CN103613488A/en
https://www.benchchem.com/product/b7821959
https://ellasciences.jimdofree.com/bts-m%C3%A9tier-chimie/tp-synth%C3%A8se/tp20-2-m%C3%A9thylpent-2-%C3%A9nal/
https://patents.google.com/patent/CN102344349B/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7821959?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

2-Methylpent-2-enal is commonly synthesized through the self-condensation of propanal

(propionaldehyde) in the presence of a base catalyst.[7] This aldol condensation reaction is a

fundamental carbon-carbon bond-forming reaction in organic chemistry.[6][8]

Materials:

Propanal (Propionaldehyde)

Anion exchange resin (catalyst)[7] or an organic base (e.g., pyrrolidine) and an organic acid
(e.g., acetic acid)[1]

Benzene (solvent)[7]

Round-bottom flask

Magnetic stirrer and stir bar

Heating mantle or water bath

Separatory funnel

Distillation apparatus

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, combine propanal
and the chosen solvent (if any).

Catalyst Addition: Introduce the anion exchange resin or the organic base/acid catalyst
system to the reaction mixture.[1][7]

Reaction Conditions: Stir the mixture at a controlled temperature. Optimal conditions using
an anion exchange resin have been reported as 30°C for 2 hours.[7] When using an organic
base and acid, the reaction can be conducted at a temperature between 10°C and 30°C for
0.5 to 6 hours.[1]

Work-up: After the reaction is complete, the product is isolated. If an organic base and acid
are used, the mixture is washed with water.[1]
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 Purification: The crude 2-Methylpent-2-enal is then purified, typically by distillation, to yield
the final product.

Conceptual Workflow for Synthesis and Analysis

The following diagram illustrates a general workflow for the synthesis of 2-Methylpent-2-enal
followed by a purity analysis using Gas Chromatography-Mass Spectrometry (GC-MS).
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Caption: Synthesis and Analysis Workflow for 2-Methylpent-2-enal.
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This guide provides foundational knowledge for the handling and synthesis of 2-Methylpent-2-
enal. For specific applications, further optimization of the described protocols may be
necessary. Always consult relevant safety data sheets before handling any chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Synthesis, and Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
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molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b7821959?utm_src=pdf-body
https://www.benchchem.com/product/b7821959?utm_src=pdf-body
https://www.benchchem.com/product/b7821959?utm_src=pdf-custom-synthesis
https://patents.google.com/patent/CN103613488A/en
https://patents.google.com/patent/CN103613488A/en
https://www.benchchem.com/product/b7821959
https://ellasciences.jimdofree.com/bts-m%C3%A9tier-chimie/tp-synth%C3%A8se/tp20-2-m%C3%A9thylpent-2-%C3%A9nal/
https://www.targetmol.com/compound/2-methylpent-2-enal
https://www.researchgate.net/publication/291451033_New_process_of_synthesis_of_2-methyl-2-pentenoic_acid
https://www.magritek.com/wp-content/uploads/2013/12/Aldol_Condensation_web.pdf
https://www.researchgate.net/publication/293272033_2-Methyl-2-pentenal_prepared_from_condensation_of_propionaldhyde_in_presence_of_anion_exchange_resin
https://www.masterorganicchemistry.com/2022/04/14/aldol-addition-and-condensation/
https://patents.google.com/patent/CN102344349B/en
https://patents.google.com/patent/CN102344349B/en
https://www.benchchem.com/product/b7821959#2-methylpent-2-enal-cas-number-and-molecular-weight
https://www.benchchem.com/product/b7821959#2-methylpent-2-enal-cas-number-and-molecular-weight
https://www.benchchem.com/product/b7821959#2-methylpent-2-enal-cas-number-and-molecular-weight
https://www.benchchem.com/product/b7821959#2-methylpent-2-enal-cas-number-and-molecular-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7821959?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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